Cas no 100844-62-0 (Adenosine5'-(trihydrogen diphosphate),N-[2-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]hexyl]amino]-2-oxoethyl]-,[3aS-(3aa,4b,6aa)]- (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate),N-[2-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]hexyl]amino]-2-oxoethyl]-,[3aS-(3aa,4b,6aa)]- (9CI)
• CAS No: 100844-62-0
• MF: C₂₈H₄₅N₉O₁₃P₂S
• MW: 809.721926450729
• CID: 193829
• PubChem ID: 84080
• Update Time: 2025-04-19

Adenosine5'-(trihydrogen diphosphate),N-[2-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]hexyl]amino]-2-oxoethyl]-,[3aS-(3aa,4b,6aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate),N-[2-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]hexyl]amino]-2-oxoethyl]-,[3aS-(3aa,4b,6aa)]- (9CI)
• [3,4-dihydroxy-5-[6-[[2-oxo-2-[6-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]hexylamino]ethyl]amino]purin-9-yl]oxolan-2-yl]methyl phosphono hydrogen phosphate
• Adenosine5'-(trihydrogen diphosphate),N-[2-[[6-[[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]amino]hexyl]am
• biotinyl-adenoside diphosphate
• Adenosine 5'-(trihydrogen diphosphate), N-(2-((6-((5-(hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)amino)hexyl)amino)-2-oxomethyl)-, (3aS-(3aalpha,4beta,6aalpha))-
• Biotinyl-ADP
• N~2~-(9-{5-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-9H-purin-6-yl)-N-(6-{[5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl]amino}hexyl)glycinamide
• DTXSID00905804
• 100844-62-0
• N-{2-Hydroxy-2-[(6-{[1-hydroxy-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentylidene]amino}hexyl)imino]ethyl}-9-{5-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine

• Inchi： 1S/C28H45N9O13P2S/c38-19(8-4-3-7-18-21-16(13-53-18)35-28(42)36-21)29-9-5-1-2-6-10-30-20(39)11-31-25-22-26(33-14-32-25)37(15-34-22)27-24(41)23(40)17(49-27)12-48-52(46,47)50-51(43,44)45/h14-18,21,23-24,27,40-41H,1-13H2,(H,29,38)(H,30,39)(H,46,47)(H,31,32,33)(H2,35,36,42)(H2,43,44,45)
• InChI Key： DMZDLCTXFPJCIZ-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCC(NCCCCCCNC(CNC1C3=C(N=CN=1)N(C=N3)C1C(C(C(COP(=O)(O)OP(=O)(O)O)O1)O)O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 809.23365
• Monoisotopic Mass: 809.23327769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 53
• Rotatable Bond Count: 21
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 343Ų

Experimental Properties

• PSA: 317.94